Cas no 1500242-27-2 (N-(2-Bromo-5-chlorobenzyl)propan-2-amine)

N-(2-Bromo-5-chlorobenzyl)propan-2-amine is a halogenated benzylamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features both bromo and chloro substituents on the aromatic ring, enhancing its reactivity in electrophilic and nucleophilic substitution reactions. The presence of the isopropylamine moiety contributes to its versatility as an intermediate in the synthesis of biologically active compounds. This compound is particularly valuable in medicinal chemistry for the development of novel drug candidates due to its ability to serve as a scaffold for further functionalization. High purity grades ensure consistent performance in synthetic applications. Proper handling and storage are recommended due to its sensitivity to light and moisture.
N-(2-Bromo-5-chlorobenzyl)propan-2-amine structure
1500242-27-2 structure
Product Name:N-(2-Bromo-5-chlorobenzyl)propan-2-amine
CAS No:1500242-27-2
MF:C10H13BrClN
MW:262.573920965195
CID:5140822
PubChem ID:66161622
Update Time:2025-09-26

N-(2-Bromo-5-chlorobenzyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2-bromo-5-chloro-N-(1-methylethyl)-
    • [(2-bromo-5-chlorophenyl)methyl](propan-2-yl)amine
    • N-[(2-bromo-5-chlorophenyl)methyl]propan-2-amine
    • F76177
    • [(2-bromo-5-chlorophenyl)methyl](isopropyl)amine
    • 1500242-27-2
    • N-(2-Bromo-5-chlorobenzyl)propan-2-amine
    • AKOS015504709
    • Inchi: 1S/C10H13BrClN/c1-7(2)13-6-8-5-9(12)3-4-10(8)11/h3-5,7,13H,6H2,1-2H3
    • InChI Key: BFXFEKFRUUOISP-UHFFFAOYSA-N
    • SMILES: C1(CNC(C)C)=CC(Cl)=CC=C1Br

Computed Properties

  • Exact Mass: 260.99199g/mol
  • Monoisotopic Mass: 260.99199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12Ų

N-(2-Bromo-5-chlorobenzyl)propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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